Cas no 1216522-99-4 (2-(2-fluorophenoxy)-1-{4-(4-methyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}ethan-1-one hydrochloride)

• Product Name: 2-(2-fluorophenoxy)-1-{4-(4-methyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}ethan-1-one hydrochloride
• CAS No: 1216522-99-4
• MF: C₁₇H₂₁ClFN₃O₂S
• MW: 385.883945226669
• CID: 6267922
• PubChem ID: 71780125
• Update Time: 2025-08-05

2-(2-fluorophenoxy)-1-{4-(4-methyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}ethan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluorophenoxy)-1-{4-(4-methyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}ethan-1-one hydrochloride
• SR-01000922562
• F5461-0024
• VU0643636-1
• 2-(2-fluorophenoxy)-1-[4-[(4-methyl-1,3-thiazol-2-yl)methyl]piperazin-1-yl]ethanone;hydrochloride
• AKOS026685425
• 2-(2-fluorophenoxy)-1-{4-[(4-methyl-1,3-thiazol-2-yl)methyl]piperazin-1-yl}ethan-1-one hydrochloride
• SR-01000922562-1
• 2-(2-fluorophenoxy)-1-(4-((4-methylthiazol-2-yl)methyl)piperazin-1-yl)ethanone hydrochloride
• 1216522-99-4

• Inchi： 1S/C17H20FN3O2S.ClH/c1-13-12-24-16(19-13)10-20-6-8-21(9-7-20)17(22)11-23-15-5-3-2-4-14(15)18;/h2-5,12H,6-11H2,1H3;1H
• InChI Key： DJXUCJNPYSUHFL-UHFFFAOYSA-N
• SMILES： Cl.S1C=C(C)N=C1CN1CCN(C(COC2C=CC=CC=2F)=O)CC1

Computed Properties

• Exact Mass: 385.1027040g/mol
• Monoisotopic Mass: 385.1027040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 421
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.9Ų

Additional information on 2-(2-fluorophenoxy)-1-{4-(4-methyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}ethan-1-one hydrochloride

Introduction to 2-(2-fluorophenoxy)-1-{4-(4-methyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}ethan-1-one hydrochloride (CAS No. 1216522-99-4)

2-(2-fluorophenoxy)-1-{4-(4-methyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}ethan-1-one hydrochloride, identified by its CAS number 1216522-99-4, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activity, making it a subject of extensive research in drug discovery and development. The structural features of this molecule, particularly its combination of a fluorophenoxyl group, a methylpiperazine moiety, and a thiazole ring, contribute to its unique pharmacological profile. These structural elements are strategically positioned to interact with biological targets, thereby influencing its potential therapeutic applications.

The fluorophenoxyl group is a common pharmacophore in medicinal chemistry due to its ability to enhance binding affinity and metabolic stability. In this compound, the fluorine atom introduces a degree of electronic and steric modulation, which can fine-tune the interaction with biological receptors. The presence of the methylpiperazine moiety further enhances the compound's potential as a pharmacological agent. Piperazine derivatives are well-known for their role in various therapeutic areas, including central nervous system (CNS) disorders, cardiovascular diseases, and anti-inflammatory applications. The specific substitution pattern in this molecule, featuring a 4-methyl-1,3-thiazol-2-ylmethyl group attached to the piperazine ring, adds another layer of complexity that may contribute to its unique pharmacological properties.

The thiazole ring is another critical component of this compound. Thiazole derivatives have been extensively studied for their diverse biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The integration of the thiazole ring into the molecular framework of this compound suggests that it may exhibit multiple modes of action. The hydrochloride salt form of the compound ensures improved solubility and stability, which are essential factors for pharmaceutical applications. These properties make it a valuable candidate for further investigation in preclinical and clinical studies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between this compound and biological targets. Studies using virtual screening and docking simulations have highlighted the potential binding modes of this molecule to various receptors involved in therapeutic pathways. For instance, preliminary data suggest that it may interact with serotonin receptors (5-HT), dopamine receptors (D), and other neurotransmitter systems relevant to CNS disorders. These interactions are consistent with the known pharmacological effects of piperazine derivatives and thiazole-containing compounds.

In addition to its potential role in CNS disorders, 2-(2-fluorophenoxy)-1-{4-(4-methyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}ethan-1-one hydrochloride has shown promise in other therapeutic areas. Research indicates that it may exhibit anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory pathways. The fluorine atom in the phenoxyl group is believed to enhance these effects by improving binding affinity to inflammatory mediators. Furthermore, the thiazole ring may contribute to antioxidant activity, which is another mechanism relevant to chronic inflammatory diseases.

The development of novel antipsychotic agents remains a significant challenge in psychiatry due to the complex nature of psychotic disorders. This compound has been identified as a potential lead structure for antipsychotic drugs due to its ability to interact with dopamine D₂ receptors without causing excessive side effects such as motor dysfunction or weight gain. The combination of the fluorophenoxyl, methylpiperazine, and thiazole moieties appears to optimize receptor selectivity and efficacy. Ongoing studies are aimed at refining the structure-activity relationships (SAR) of this compound to improve its pharmacological profile further.

Another area of interest is the potential application of this compound in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preliminary studies suggest that it may protect against neurotoxicity by inhibiting enzymes involved in oxidative stress and neuroinflammation. The presence of the thiazole ring is particularly relevant here, as thiazole derivatives have been reported to exhibit neuroprotective effects in various models. Future research will focus on elucidating the mechanisms by which this compound exerts its neuroprotective actions.

The synthesis and characterization of 2-(2-fluorophenoxy)-1-{4-(4-methyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}ethan-1-one hydrochloride have been optimized using modern synthetic techniques. Advanced methodologies such as palladium-catalyzed cross-coupling reactions have been employed to construct the key functional groups efficiently. High-resolution spectroscopic techniques (NMR, MS) have been utilized to confirm the structural integrity of the compound. These synthetic advancements ensure that large-scale production can be achieved with high purity and yield.

The pharmacokinetic properties of this compound are also being evaluated as part of its preclinical development. Studies indicate that it exhibits moderate oral bioavailability and reasonable tissue distribution characteristics. The hydrochloride salt form enhances solubility, which is beneficial for formulation development into oral dosage forms such as tablets or capsules. Additionally, preliminary toxicology studies suggest that it is well-tolerated at therapeutic doses with minimal adverse effects.

In conclusion,2-(2-fluorophenoxy)-1-{4-(4-methyl-1,3-thiazol-2-yl)methylpiperazin-1-y}ethan--one hydrochloride (CAS No 12165--229944) represents a promising candidate for further pharmaceutical development Its unique structural features including --the --fluoro--phenoxy--group --methyl--pyrazine--moiety --and --thiazo--le --ring --contribute --to --its --multifaceted --pharmacological --profile Further --research --is --needed --to --elucidate --its --exact --mechanisms --of --action However ---the ---current ---data ---suggest ---that ---it ---holds ---significant ---potential ---for ---treatment ---of ---various ---therapeutic ---conditions